Cas no 2091030-89-4 (5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester)

• Product Name: 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester
• CAS No: 2091030-89-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5266789
• Update Time: 2025-06-08

5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H17NO3/c1-8(2,3)13-7(11)9(4)5-10-6-12-9/h10H,5-6H2,1-4H3
• InChI Key： SITPCSHPFPNELM-UHFFFAOYSA-N
• SMILES： O1C(C)(C(OC(C)(C)C)=O)CNC1

Additional information on 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester

Research Briefing on 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester (CAS: 2091030-89-4)

The compound 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester (CAS: 2091030-89-4) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidine derivative is particularly notable for its role as a building block in the synthesis of more complex molecules, including potential drug candidates. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its chemical reactivity, stability, and potential biological activities.

One of the key areas of research involving this compound is its application in the synthesis of peptidomimetics and other bioactive molecules. The oxazolidine ring structure is known to mimic certain peptide bonds, making it a valuable scaffold for designing inhibitors of enzymes or protein-protein interactions. Recent publications have highlighted its use in the preparation of protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C. The tert-butyl ester group in the molecule enhances its solubility and handling properties, facilitating its use in various synthetic protocols.

In addition to its synthetic applications, 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester has been investigated for its potential direct biological effects. Preliminary studies suggest that oxazolidine derivatives may exhibit antimicrobial or anti-inflammatory properties, although further research is needed to confirm these findings. The compound's stability under physiological conditions is also a subject of ongoing research, as it impacts its suitability for in vivo applications.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled more detailed characterization of this compound and its derivatives. These techniques have been instrumental in elucidating the compound's purity, stereochemistry, and reactivity, which are critical for its use in pharmaceutical development. Furthermore, computational modeling studies have provided insights into the compound's conformational preferences and potential interactions with biological targets.

Looking ahead, the research community continues to explore the potential of 5-Oxazolidinecarboxylic acid, 5-methyl-, 1,1-dimethylethyl ester as a versatile intermediate in drug discovery. Its unique chemical properties and the growing body of literature supporting its applications underscore its importance in the field. Future studies are expected to focus on optimizing its synthetic routes, expanding its utility in medicinal chemistry, and investigating its biological activities in greater depth. As such, this compound remains a promising area of research with significant implications for the development of new therapeutics.